Cas no 2172128-96-8 (7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid)
7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid
- EN300-1509311
- 2172128-96-8
- 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid
-
- Inchi: 1S/C28H36N2O5/c1-19(2)24(27(33)29-16-10-4-3-5-15-26(31)32)17-30-28(34)35-18-25-22-13-8-6-11-20(22)21-12-7-9-14-23(21)25/h6-9,11-14,19,24-25H,3-5,10,15-18H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
- InChI Key: SAQSIZHFKVOBON-UHFFFAOYSA-N
- SMILES: O(C(NCC(C(NCCCCCCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 14
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1509311-0.05g |
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid |
2172128-96-8 | 0.05g |
$2829.0 | 2023-08-31 | ||
| Enamine | EN300-1509311-0.1g |
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid |
2172128-96-8 | 0.1g |
$2963.0 | 2023-08-31 | ||
| Enamine | EN300-1509311-0.25g |
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid |
2172128-96-8 | 0.25g |
$3099.0 | 2023-08-31 | ||
| Enamine | EN300-1509311-0.5g |
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid |
2172128-96-8 | 0.5g |
$3233.0 | 2023-08-31 | ||
| Enamine | EN300-1509311-1g |
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid |
2172128-96-8 | 1g |
$3368.0 | 2023-08-31 | ||
| Enamine | EN300-1509311-2.5g |
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid |
2172128-96-8 | 2.5g |
$6602.0 | 2023-08-31 | ||
| Enamine | EN300-1509311-5g |
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid |
2172128-96-8 | 5g |
$9769.0 | 2023-08-31 | ||
| Enamine | EN300-1509311-10g |
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid |
2172128-96-8 | 10g |
$14487.0 | 2023-08-31 | ||
| Enamine | EN300-1509311-1.0g |
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid |
2172128-96-8 | 1g |
$0.0 | 2023-06-05 |
7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid
Recent Advances in the Study of 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid (CAS: 2172128-96-8)
The compound 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid (CAS: 2172128-96-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery systems, enzyme inhibition, and as a building block for novel therapeutic agents.
One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule is particularly valuable for its orthogonality and ease of removal under mild basic conditions. Recent advancements have demonstrated its efficacy in the synthesis of complex peptides with improved yield and purity, which is crucial for the development of peptide-based therapeutics.
In addition to its applications in peptide synthesis, 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid has been investigated for its potential in prodrug design. Researchers have utilized its structural flexibility to create prodrugs that enhance the bioavailability and pharmacokinetic profiles of poorly soluble drugs. Recent preclinical studies have shown promising results, particularly in the context of cancer therapy, where targeted delivery and controlled release are paramount.
Another notable development is the use of this compound in the design of enzyme inhibitors. Its ability to mimic natural substrates makes it a valuable tool for studying enzyme mechanisms and developing inhibitors for diseases such as Alzheimer's and metabolic disorders. Recent crystallographic studies have provided insights into its binding interactions, paving the way for the rational design of more potent and selective inhibitors.
Despite these advancements, challenges remain in the large-scale synthesis and application of 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid. Issues such as cost-effectiveness, scalability, and stability under various conditions need to be addressed to fully realize its potential in industrial and clinical settings. Ongoing research is focused on optimizing synthetic routes and exploring novel derivatives with enhanced properties.
In conclusion, the compound 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid (CAS: 2172128-96-8) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, prodrug design, and enzyme inhibition highlight its broad utility, while ongoing studies continue to uncover new possibilities for its use in drug development and therapeutic interventions.
2172128-96-8 (7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)